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Compound of Interest

Compound Name: Tween 85

Cat. No.: B12389358

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
the degradation of Tween 85 in pharmaceutical preparations.

Frequently Asked Questions (FAQSs)
Q1: What is Tween 85 and why is it used in pharmaceutical formulations?

Tween 85, also known as Polysorbate 85, is a non-ionic surfactant and emulsifier used to
stabilize aqueous formulations of poorly soluble drugs.[1] It is a polyoxyethylene sorbitan
trioleate, meaning it is derived from sorbitol, ethylene oxide, and oleic acid.[2] Its primary
functions in pharmaceutical preparations include:

» Solubilizing hydrophobic active pharmaceutical ingredients (APIs).[1]
 Stabilizing emulsions and preventing phase separation.[1]

e Preventing the aggregation and precipitation of APIs during storage.[1]
e Improving the bioavailability of drug products.[1]

Q2: What are the primary degradation pathways for Tween 857
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The primary degradation pathways for Tween 85, like other polysorbates, are hydrolysis and
oxidation.[3][4] Due to its structure as a trioleate ester, Tween 85 possesses three fatty acid
chains, making it potentially more susceptible to these degradation pathways compared to
monoesters like Tween 80.[2]

o Hydrolysis: This involves the cleavage of the ester bonds linking the oleic acid chains to the
sorbitan core. This can be catalyzed by acidic or basic conditions or by enzymes such as
lipases and esterases that may be present as residual host cell proteins in
biopharmaceutical preparations.[3][4][5]

e Oxidation: This occurs at the unsaturated oleic acid chains and the polyoxyethylene (POE)
chains.[3][6] It can be initiated by exposure to light, heat, or the presence of metal ions and
peroxides.[4][7][8]

Q3: What are the visible signs of Tween 85 degradation in my formulation?
Degradation of Tween 85 can manifest in several ways:

o Formation of visible or sub-visible particles: The release of free fatty acids (oleic acid)
through hydrolysis can lead to the formation of particles, as these fatty acids have low
solubility in aqueous solutions.[3][4]

e Changes in pH: Oxidation of the polyoxyethylene chains can produce acidic byproducts like
formic and acetic acids, leading to a decrease in the pH of the formulation.[3]

e Phase separation or cloudiness: Destabilization of the emulsion can lead to a cloudy
appearance or separation of oil and water phases.

e Changes in color or odor.
Q4: How does temperature affect the stability of Tween 857

Elevated temperatures accelerate both hydrolysis and oxidation of Tween 85.[2][3] Storage at
recommended low temperatures (e.g., 2-8°C) is crucial to minimize degradation.[4] Conversely,
freeze-thaw cycles can also impact formulation stability.

Q5: What is the impact of pH on Tween 85 degradation?
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The rate of chemical hydrolysis of the ester bonds in Tween 85 is influenced by pH. Both acidic
and basic conditions can catalyze hydrolysis, with the rate being slowest near neutral pH.[3] It
is important to maintain the formulation pH within a stable range for both the APl and Tween
85.

Q6: Can light exposure degrade Tween 85?

Yes, exposure to light, particularly UV light, can initiate and accelerate the oxidative
degradation of Tween 85.[7][9] This photodegradation can lead to the formation of peroxides,
which can further degrade both the Tween 85 and the active pharmaceutical ingredient.[7]
Formulations containing Tween 85 should be protected from light.

Troubleshooting Guide
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Observed Issue

Potential Cause

Troubleshooting Steps

Visible particles or cloudiness

in the formulation.

Hydrolysis of Tween 85 leading
to the precipitation of free oleic

acid.

1. Verify Storage Conditions:
Ensure the product has been
stored at the recommended
temperature and protected
from light. 2. Analyze for Free
Fatty Acids: Use analytical
techniques like HPLC or GC-
MS to quantify the levels of
free oleic acid. 3. Investigate
Enzymatic Activity: If
applicable (e.g., in
biopharmaceuticals), test for
the presence of residual
lipases or esterases. 4.
Optimize Formulation:
Consider adjusting the pH to a
range that minimizes
hydrolysis or using a higher
grade of Tween 85 with lower

initial peroxide levels.

A significant drop in the pH of

the formulation over time.

Oxidation of the
polyoxyethylene (POE) chains

of Tween 85.

1. Measure Peroxide Value:
Determine the peroxide value
of the Tween 85 raw material
and the final formulation. 2.
Control Headspace Oxygen:
Minimize oxygen in the vial
headspace by inert gas
blanketing (e.g., with nitrogen
or argon). 3. Add
Antioxidants/Chelating Agents:
Consider the inclusion of
antioxidants (e.g., methionine,
ascorbic acid) or chelating
agents (e.g., EDTA) to mitigate

oxidation.[10] 4. Protect from
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Light: Store the product in
light-protective packaging.

1. Assess Tween 85 Quality:
Use high-purity, low-peroxide
Tween 85. 2. Forced

Degradation Studies: Perform

Oxidation of the API initiated forced degradation studies to
Loss of API potency or ] ) ]
) by peroxides formed from understand the interaction
formation of API degradants. ]
Tween 85 degradation. between Tween 85

degradation products and the
APL[11][12] 3. Stabilizer
Addition: Evaluate the use of

antioxidants to protect the API.

1. Characterize Raw Material:
Implement rigorous testing of
incoming Tween 85 lots for
Inconsistent results between Variability in the quality of purity, fatty acid composition,
batches. Tween 85 raw material. and peroxide levels. 2.
Standardize Supplier: Use a
consistent and reliable supplier

of high-quality Tween 85.

Data Presentation
Table 1: lllustrative Impact of Temperature on Polysorbate Degradation (Based on PS80 Data)
Note: Specific quantitative data for Tween 85 is limited. This table uses data for Polysorbate 80

as an illustrative example. Due to its trioleate structure, Tween 85 may exhibit a greater degree
of degradation under similar conditions.
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Storage Condition

Remaining PS80 Content

Key Observations

(%) After 48 Weeks[3]
Minimal degradation observed.
5°C > 95%
[3]
25°C/60% RH 70 - 80% Moderate degradation.[3]
40°C/ 75% RH 25 - 40% Significant degradation.[3]

Table 2: Factors Influencing Tween 85 Degradation and Mitigation Strategies

Factor

Impact on Tween 85

Mitigation Strategy

High Temperature

Accelerates both hydrolysis

and oxidation.[3]

Store at recommended cool
temperatures (e.g., 2-8°C).
Avoid excessive heat during

manufacturing.

Extreme pH (Acidic or Basic)

Catalyzes chemical hydrolysis

of ester bonds.[3]

Maintain formulation pH in a
stable range (typically near
neutral). Use appropriate

buffer systems.

Light Exposure

Promotes oxidative
degradation

(photodegradation).[7]

Use light-protective primary

and secondary packaging.

Oxygen

Essential for oxidation of fatty
acid and POE chains.

Minimize headspace oxygen in
vials by flushing with an inert

gas (e.g., nitrogen).

Metal lons (e.g., Iron, Copper)

Catalyze oxidative

degradation.[6]

Use high-purity excipients and
water. Consider the use of

chelating agents like EDTA.

Residual Enzymes

(Lipases/Esterases)

Catalyze enzymatic hydrolysis
of ester bonds.[4][5]

Implement robust purification
processes for
biopharmaceuticals to remove

host cell proteins.
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Experimental Protocols

1. Protocol for Quantification of Free Fatty Acids (Oleic Acid) by HPLC-MS

This method is adapted for the analysis of Tween 85 degradation by quantifying the primary
hydrolysis product, oleic acid.

» Objective: To determine the concentration of free oleic acid in a pharmaceutical formulation
containing Tween 85.

o Methodology:
o Sample Preparation (Hydrolysis):
» Accurately weigh a sample of the formulation.

= Perform a saponification (alkaline hydrolysis) by adding 1 M potassium hydroxide and
heating to convert all esterified oleic acid to its free form. This establishes the total oleic
acid content.

» For the analysis of free oleic acid as a degradant, a direct extraction without the
hydrolysis step is performed. A liquid-liquid extraction with a suitable organic solvent
(e.g., methyl tert-butyl ether) can be used to isolate the free fatty acids.

o Chromatographic Separation:

» HPLC System: A high-performance liquid chromatography system with a mass
spectrometer (MS) detector.

s Column: A C18 reversed-phase column (e.g., Agilent InfinityLab Poroshell 120 EC-C18).
[13]

= Mobile Phase A: Water with 0.1% formic acid.
= Mobile Phase B: Acetonitrile with 0.1% formic acid.

» Gradient: A suitable gradient from a lower to a higher concentration of Mobile Phase B
to elute oleic acid.
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» Flow Rate: Typically 0.5 - 1.0 mL/min.

» Column Temperature: 30-40°C.

o Mass Spectrometric Detection:
= |onization Mode: Electrospray lonization (ESI) in negative mode.
» Detection: Monitor for the deprotonated molecule of oleic acid ([M-H]~).
o Quantification:
» Prepare a calibration curve using standards of known oleic acid concentrations.

» Calculate the concentration of oleic acid in the sample by comparing its peak area to the
calibration curve.

2. Protocol for Assessing Oxidative Degradation via Peroxide Value

o Objective: To quantify the presence of peroxides in Tween 85 raw material or in the final
formulation as an indicator of oxidation.

o Methodology (lodometric Titration):

o Sample Preparation: Dissolve a known amount of the Tween 85 sample in a mixture of
acetic acid and a suitable organic solvent (e.g., chloroform or isooctane).

o Reaction: Add a saturated solution of potassium iodide (KI). Peroxides in the sample will
oxidize the iodide ions (I7) to iodine (I2).

o Titration: Titrate the liberated iodine with a standardized solution of sodium thiosulfate
(Naz2S203) using a starch indicator. The endpoint is reached when the blue-black color of
the starch-iodine complex disappears.

o Calculation: The peroxide value is calculated in milliequivalents of active oxygen per
kilogram of sample (meqg/kg).

Mandatory Visualizations
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Caption: Primary degradation pathways of Tween 85.
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Caption: Troubleshooting workflow for Tween 85 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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